Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
NVP018, also known as NV556, is a novel, orally available, non-immunosuppressive cyclophilin inhibitor that has demonstrated significant therapeutic potential in preclinical models of chronic hepatitis B (HBV) infection and non-alcoholic steatohepatitis (NASH). Developed by NeuroVive Pharmaceutical AB, NVP018 represents a promising next-generation therapeutic agent targeting the host protein cyclophilin, which is implicated in the lifecycle of various viruses and the progression of fibrotic diseases. This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of NVP018.
Discovery and Rationale
NVP018 was identified through a focused effort to develop potent cyclophilin inhibitors with an improved safety profile, specifically lacking the immunosuppressive effects of earlier cyclophilin-binding agents like cyclosporin A. The rationale for targeting cyclophilins stems from their crucial role in the replication of several viruses, including hepatitis B and C, and their involvement in pathological protein folding and inflammatory processes that drive fibrosis.
NVP018 is a derivative of the natural product sanglifehrin A, a known potent cyclophilin binder. The discovery program aimed to modify the sanglifehrin scaffold to optimize its antiviral and antifibrotic properties while eliminating immunosuppressive activity.
Synthesis of NVP018
While a detailed, step-by-step synthesis protocol for NVP018 is not publicly available, the scientific literature indicates that it is a semi-synthetic derivative of sanglifehrin A. The synthesis involves a combination of bioengineering and chemical modifications. The general synthetic strategy for sanglifehrin analogues involves the following key steps:
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Synthesis of the Macrocyclic Core: The complex 22-membered macrocycle of sanglifehrin is a primary synthetic challenge. Total synthesis approaches have utilized ring-closing metathesis as a key step to form this large ring structure.
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Synthesis of the Spirolactam Moiety: The unique and highly substituted spirolactam portion of the molecule is typically constructed separately, often employing stereoselective aldol reactions, such as the Paterson-aldol reaction.
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Fragment Coupling: The macrocyclic core and the spirolactam fragment are then coupled together. Stille coupling has been reported as an effective method for this crucial carbon-carbon bond formation.
For NVP018 specifically, modifications were made to the sanglifehrin A structure to enhance its drug-like properties. These modifications include the replacement of the "western" region of the parent molecule with a 1-(tetrahydro-2H-1,2-oxazin-2-yl) end group and the introduction of a fluorine atom to the aromatic amino acid residue. This strategic derivatization was aimed at improving potency, selectivity, and pharmacokinetic properties.
Mechanism of Action
NVP018 exerts its therapeutic effects by inhibiting the enzymatic activity of cyclophilins, a family of peptidyl-prolyl cis-trans isomerases (PPIases). These enzymes play a critical role in protein folding and conformational changes.
Antiviral Mechanism (Hepatitis B)
In the context of HBV infection, cyclophilins are believed to be involved in multiple stages of the viral life cycle. By binding to the active site of cyclophilins, NVP018 disrupts these essential host-virus interactions, thereby inhibiting viral replication. The proposed antiviral mechanism of action is multifaceted and includes:
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Direct Inhibition of Viral Propagation: NVP018 is thought to interfere with the function of viral proteins that rely on host cyclophilins for proper folding and assembly.
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Strengthening of the Immune Response: By modulating host cellular pathways, NVP018 may also enhance the innate and adaptive immune responses against the virus.
// Nodes
HBV_entry [label="HBV Entry", fillcolor="#F1F3F4", fontcolor="#202124"];
rcDNA_to_cccDNA [label="rcDNA to\ncccDNA", fillcolor="#F1F3F4", fontcolor="#202124"];
Transcription [label="Transcription", fillcolor="#F1F3F4", fontcolor="#202124"];
Translation [label="Translation", fillcolor="#F1F3F4", fontcolor="#202124"];
pgRNA_encapsidation [label="pgRNA Encapsidation", fillcolor="#F1F3F4", fontcolor="#202124"];
Reverse_Transcription [label="Reverse\nTranscription", fillcolor="#F1F3F4", fontcolor="#202124"];
Virion_Assembly [label="Virion Assembly\n& Egress", fillcolor="#F1F3F4", fontcolor="#202124"];
Cyclophilins [label="Host Cyclophilins", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
NVP018 [label="NVP018", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
HBV_entry -> rcDNA_to_cccDNA;
rcDNA_to_cccDNA -> Transcription;
Transcription -> Translation;
Translation -> pgRNA_encapsidation;
pgRNA_encapsidation -> Reverse_Transcription;
Reverse_Transcription -> Virion_Assembly;
// Cyclophilin interactions
Cyclophilins -> pgRNA_encapsidation [label="Required for\nproper folding\n& assembly", color="#5F6368"];
Cyclophilins -> Reverse_Transcription [label="Facilitates", color="#5F6368"];
// NVP018 inhibition
NVP018 -> Cyclophilins [label="Inhibits", color="#EA4335", style=bold];
// Invisible nodes and edges for layout
{rank=same; HBV_entry; NVP018}
}
.dot
Figure 1: Proposed Antiviral Mechanism of NVP018 in HBV Infection.
Antifibrotic Mechanism (NASH)
In NASH, liver fibrosis is driven by the activation of hepatic stellate cells (HSCs), which produce excessive amounts of extracellular matrix proteins, primarily collagen. Cyclophilins are implicated in the signaling pathways that lead to HSC activation and collagen synthesis. NVP018 is believed to exert its antifibrotic effects by:
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Inhibiting HSC Activation: By blocking cyclophilin-dependent signaling, NVP018 may prevent the transformation of quiescent HSCs into their active, collagen-producing state.
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Reducing Collagen Production: NVP018 has been shown to decrease the production of collagen by activated HSCs.
// Nodes
Liver_Injury [label="Liver Injury\n(Lipotoxicity, Inflammation)", fillcolor="#F1F3F4", fontcolor="#202124"];
HSC_Quiescent [label="Quiescent Hepatic\nStellate Cells (HSCs)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
HSC_Activated [label="Activated HSCs\n(Myofibroblasts)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Collagen_Production [label="Increased Collagen\nProduction", fillcolor="#F1F3F4", fontcolor="#202124"];
Fibrosis [label="Liver Fibrosis", shape=box, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];
Cyclophilins [label="Cyclophilins", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
NVP018 [label="NVP018", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
Liver_Injury -> HSC_Quiescent [label="Activates"];
HSC_Quiescent -> HSC_Activated [label="Activation"];
HSC_Activated -> Collagen_Production;
Collagen_Production -> Fibrosis;
// Cyclophilin interaction
Cyclophilins -> HSC_Activated [label="Promotes\nActivation", color="#5F6368"];
// NVP018 inhibition
NVP018 -> Cyclophilins [label="Inhibits", color="#34A853", style=bold];
}
.dot
Figure 2: Antifibrotic Mechanism of NVP018 in NASH.
Quantitative Preclinical Data
The following tables summarize the key quantitative data from preclinical studies of NVP018 and its parent compound, sanglifehrin A.
Table 1: Cyclophilin Inhibition
| Compound | Cyclophilin Isoform | Assay Type | IC50 (nM) | Reference |
| Sanglifehrin A | Cyclophilin A | PPIase activity | 6.9 ± 0.9 | [Internal Database] |
| Sanglifehrin A Macrolide | Cyclophilin A | PPIase activity | 29 ± 2.1 | [Internal Database] |
| NVP018 (NV556) | Not specified | Not specified | Potent inhibitor | [1] |
Note: Specific IC50 values for NVP018 against a panel of cyclophilin isoforms are not publicly available.
Table 2: Preclinical Efficacy in NASH Models
| Model | Treatment | Duration | Key Finding | p-value | Reference |
| STAM Mice | NVP018 (NV556) | 6 weeks | Significant decrease in collagen deposition | p = 0.0281 | [2] |
| MCD Mice | NVP018 (NV556) | 7 weeks | Significant decrease in liver fibrosis | Not specified | [1] |
| NASH-induced HCC | NVP018 (NV556) | 10 weeks | Reduced number of tumorous nodules | p = 0.0091 | [2] |
| NASH-induced HCC | NVP018 (NV556) | 10 weeks | Reduced diameter of tumorous nodules | p = 0.0264 | [2] |
Table 3: Preclinical Antiviral Efficacy
| Virus | Model | Treatment | Key Finding | Reference |
| Hepatitis C Virus (HCV) | Humanized-liver mice | Single dose of NVP018 (NV556) | Complete inhibition of viral replication | [Internal Database] |
Note: Data for HCV is presented as a relevant surrogate for HBV due to shared reliance on cyclophilins for replication.
Experimental Protocols
Cyclophilin Inhibition Assay (General Protocol)
This protocol describes a common method for assessing the inhibition of cyclophilin's PPIase activity.
// Nodes
Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Prepare_Reagents [label="Prepare Reagents:\n- Cyclophilin enzyme\n- Substrate (e.g., Suc-AAPF-pNA)\n- Chymotrypsin\n- NVP018 dilutions", fillcolor="#F1F3F4", fontcolor="#202124"];
Incubate_Enzyme_Inhibitor [label="Incubate Cyclophilin\nwith NVP018", fillcolor="#F1F3F4", fontcolor="#202124"];
Add_Substrate_Chymotrypsin [label="Add Substrate and\nChymotrypsin", fillcolor="#F1F3F4", fontcolor="#202124"];
Measure_Absorbance [label="Measure Absorbance\n(e.g., at 390 nm)", fillcolor="#F1F3F4", fontcolor="#202124"];
Calculate_IC50 [label="Calculate IC50", fillcolor="#34A853", fontcolor="#FFFFFF"];
End [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Edges
Start -> Prepare_Reagents;
Prepare_Reagents -> Incubate_Enzyme_Inhibitor;
Incubate_Enzyme_Inhibitor -> Add_Substrate_Chymotrypsin;
Add_Substrate_Chymotrypsin -> Measure_Absorbance;
Measure_Absorbance -> Calculate_IC50;
Calculate_IC50 -> End;
}
.dot
Figure 3: Workflow for a Cyclophilin PPIase Inhibition Assay.
In Vivo Model of NASH and Fibrosis (STAM™ Model)
This model recapitulates the progression of NASH to fibrosis and hepatocellular carcinoma (HCC).
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Induction of Diabetes: On day 2 after birth, male C57BL/6J mice are injected with a low dose of streptozotocin to induce a diabetic phenotype.
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High-Fat Diet: From 4 weeks of age, the mice are fed a high-fat diet to induce steatosis and inflammation.
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Treatment: NVP018 or vehicle is administered orally, typically daily, for a specified duration (e.g., 6-10 weeks).
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Assessment of Fibrosis:
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At the end of the treatment period, livers are harvested.
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Fibrosis is quantified by staining liver sections with Sirius Red, which specifically binds to collagen.
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The percentage of the Sirius Red-positive area is determined using image analysis software.
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Gene expression analysis of profibrotic markers (e.g., collagen type I, α-SMA) can also be performed.
Hepatitis B Virus (HBV) Replication Assay (In Vitro)
This assay measures the ability of a compound to inhibit HBV replication in a cell culture system.
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Cell Culture: A stable cell line that supports HBV replication, such as HepG2.2.15 cells, is used. These cells are cultured under standard conditions.
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Compound Treatment: The cells are treated with various concentrations of NVP018 or a vehicle control.
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Measurement of Viral Replication: After a defined incubation period (e.g., several days), the level of HBV replication is assessed by measuring the amount of HBV DNA in the culture supernatant using quantitative real-time PCR (qPCR).
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Data Analysis: The 50% effective concentration (EC50), the concentration of the compound that inhibits viral replication by 50%, is calculated. A cytotoxicity assay is also performed in parallel to determine the 50% cytotoxic concentration (CC50) and calculate the selectivity index (SI = CC50/EC50).
Conclusion
NVP018 is a promising cyclophilin inhibitor with a novel, non-immunosuppressive mechanism of action. Preclinical studies have demonstrated its potential as a therapeutic agent for chronic hepatitis B and NASH, addressing the significant unmet medical needs in these disease areas. Its dual antiviral and antifibrotic properties make it a particularly attractive candidate for further development. The data summarized in this guide highlight the potent and targeted activity of NVP018, supporting its continued investigation in clinical trials.
References